Cas no 1007110-53-3 (1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
1-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, commonly utilized as an intermediate in organic synthesis and cross-coupling reactions, particularly Suzuki-Miyaura couplings. The tetramethyl-1,3,2-dioxaborolane protecting group enhances stability and solubility in organic solvents, facilitating handling and storage. This compound is valued for its compatibility with a wide range of reaction conditions and its role in constructing complex heterocyclic frameworks. Its well-defined structure and consistent reactivity make it a reliable reagent for pharmaceutical and materials science applications. Proper storage under inert conditions is recommended to maintain its integrity.
1007110-53-3 structure
Product Name:1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:1007110-53-3
MF:C11H19BN2O2
MW:222.091762781143
MDL:MFCD16659009
CID:1010938
PubChem ID:53217252
Update Time:2025-07-25
1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-Ethylpyrazole-5-boronic Acid Pinacol Ester
- 1H-Pyrazole,1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- N-ethylpyrazole-5- boronic ester
- 1-Ethyl-1H-pyrazole-5-boronic acid pinacol ester
- (1-ETHYL-1H-PYRAZOL-5-YL)BORONIC ACID PINACOL ESTER
- 1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-ethylpyrazole-5-boronic acid, pinacol ester
- PKJCXHILXIEALN-UHFFFAOYSA-N
- STL415200
- TRA0002482
- PB21399
- AS-3
-
- MDL: MFCD16659009
- Inchi: 1S/C11H19BN2O2/c1-6-14-9(7-8-13-14)12-15-10(2,3)11(4,5)16-12/h7-8H,6H2,1-5H3
- InChI Key: PKJCXHILXIEALN-UHFFFAOYSA-N
- SMILES: O1B(C2=CC=NN2CC)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 222.15400
- Monoisotopic Mass: 222.1539580 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3
- Molecular Weight: 222.09
Experimental Properties
- PSA: 36.28000
- LogP: 1.20220
1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM105468-5g |
1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1007110-53-3 | 95+% | 5g |
$139 | 2021-08-06 | |
| Chemenu | CM105468-10g |
1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1007110-53-3 | 95+% | 10g |
$261 | 2021-08-06 | |
| TRC | E925668-100mg |
1-Ethylpyrazole-5-boronic Acid Pinacol Ester |
1007110-53-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E925668-250mg |
1-Ethylpyrazole-5-boronic Acid Pinacol Ester |
1007110-53-3 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | E925668-500mg |
1-Ethylpyrazole-5-boronic Acid Pinacol Ester |
1007110-53-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | E925668-1g |
1-Ethylpyrazole-5-boronic Acid Pinacol Ester |
1007110-53-3 | 1g |
$98.00 | 2023-05-18 | ||
| Fluorochem | 211133-250mg |
1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1007110-53-3 | 95% | 250mg |
£11.00 | 2022-03-01 | |
| Fluorochem | 211133-1g |
1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1007110-53-3 | 95% | 1g |
£26.00 | 2022-03-01 | |
| Fluorochem | 211133-5g |
1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1007110-53-3 | 95% | 5g |
£92.00 | 2022-03-01 | |
| Fluorochem | 211133-10g |
1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1007110-53-3 | 95% | 10g |
£167.00 | 2022-03-01 |
1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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